Cas no 78874-27-8 (3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 78874-27-8
• MF: C₁₀H₆Cl₂N₂O₂
• MW: 257.072840213776
• MDL: MFCD06245447
• CID: 573623
• PubChem ID: 945124
• Update Time: 2025-06-13

3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 5-(2,4-dichlorophenyl)-
• 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid
• 5-(2,4-DICHLORO-PHENYL)-1H-PYRAZOLE-3-CARBOXYLICACID
• 5-(2,4-Dichlorophenyl)-4H-pyrazole-3-carboxylic acid
• 5-(2,4-DICHLORO-PHENYL)-4H-PYRAZOLE-3-CARBOXYLIC ACID
• SCHEMBL2558487
• DS-0113
• F2130-0022
• MFCD04969776
• cid_945124
• 5-(2,4-DICHLORO-PHENYL)-2H-PYRAZOLE-3-CARBOXYLIC ACID
• EN300-83706
• 5-(2,4-dichloro-phenyl)-1 h-pyrazole-3-carboxylic acid
• AM20060451
• 78874-27-8
• BB 0258040
• AKOS000139148
• 5-(2,4-dichlorophenyl)-2H-pyrazole-3-carboxylic Acid
• WCZPMEQHESUUAM-UHFFFAOYSA-N
• FT-0684393
• CHEMBL1523213
• BB 0219185
• MLS-0146147.0001
• AKOS000275840
• BDBM45925
• 5-(2,4-Dichloro-phenyl)-1H-pyrazole-3-carboxylic acid
• DTXSID80359144
• STK313118
• SCHEMBL25188817
• BBL008596
• ALBB-012090
• 1H-pyrazole-3-carboxylic acid, 5-(2,4-dichlorophenyl)-

• MDL： MFCD06245447
• Inchi： 1S/C10H6Cl2N2O2/c11-5-1-2-6(7(12)3-5)8-4-9(10(15)16)14-13-8/h1-4H,(H,13,14)(H,15,16)
• InChI Key： WCZPMEQHESUUAM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(=O)O)NN=1)Cl

Computed Properties

• Exact Mass: 255.98100
• Monoisotopic Mass: 255.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 512.3±50.0 °C at 760 mmHg
• Flash Point: 263.6±30.1 °C
• PSA: 65.98000
• LogP: 3.08170
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 78874-27-8)

3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 78874-27-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole-carboxylic acid backbone and dichlorophenyl substitution, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a heterocyclic pyrazole ring, contributes to its versatility in applications ranging from drug development to material science.

The growing interest in 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid is partly driven by its potential role in the synthesis of bioactive molecules. Researchers are exploring its utility in designing enzyme inhibitors and receptor modulators, particularly in the context of inflammatory and metabolic diseases. The compound's carboxylic acid functional group allows for further derivatization, enabling the creation of novel derivatives with enhanced pharmacological profiles. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized molecular designs are paramount.

In the agrochemical sector, 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid is studied for its potential as a precursor to crop protection agents. Its structural motifs are analogous to those found in certain herbicides and fungicides, making it a candidate for developing next-generation agricultural chemicals. With the global push toward sustainable farming and reduced environmental impact, this compound's role in creating eco-friendly alternatives is a hot topic among researchers and industry stakeholders.

From a synthetic chemistry perspective, the compound's dichlorophenyl group and pyrazole ring offer intriguing reactivity patterns. Chemists are investigating its use in cross-coupling reactions and catalyzed transformations, which are critical for constructing complex molecular architectures. The rise of green chemistry has also spurred interest in optimizing the synthesis of 78874-27-8 to minimize waste and energy consumption, addressing broader concerns about chemical sustainability.

Analytical studies of 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid often focus on its spectroscopic properties, such as NMR and IR signatures, which are essential for quality control and structural elucidation. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure purity and consistency, particularly in pharmaceutical applications where stringent standards apply. These methodologies are frequently discussed in forums and publications related to analytical chemistry advancements.

The compound's stability and solubility profile are also key areas of investigation. Understanding its behavior in different solvents and under varying pH conditions is crucial for formulating it into viable products. This aspect resonates with the broader scientific community's focus on drug delivery systems and formulation science, where physicochemical properties dictate efficacy and safety.

In summary, 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 78874-27-8) is a multifaceted compound with promising applications across multiple disciplines. Its relevance to drug discovery, agrochemical innovation, and sustainable chemistry positions it as a subject of ongoing research and development. As scientific inquiries into its properties and potential continue, this compound is likely to remain a focal point in discussions about molecular design and industrial applications.